N1-(2,6-dimethylphenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,6-dimethylphenyl)-N-[2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]ethyl]oxamide
• InChI: InChI=1S/C24H31N3O4S/c1-17-10-12-21(13-11-17)32(30,31)27-16-5-4-9-20(27)14-15-25-23(28)24(29)26-22-18(2)7-6-8-19(22)3/h6-8,10-13,20H,4-5,9,14-16H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key: LQPORSSBUASSIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC3=C(C=CC=C3C)C
• Molecular Formula: C24H31N3O4S
• Molecular Weight: 457.6 g/mol

Description

N1-(2,6-dimethylphenyl)-N2-(2-(1-tosylpiperidin-2-yl)ethyl)oxalamide, commonly known as DMTS, is a chemical compound used in scientific research. It belongs to the class of oxalamide derivatives and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Catalytic Applications

N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide (DMPPO), closely related to the compound , has been identified as a highly effective ligand in copper-catalyzed coupling reactions. This ligand facilitates the coupling of (hetero)aryl halides with 1-alkynes under relatively mild conditions, demonstrating its potential in the synthesis of complex organic molecules (Chen et al., 2023). Similarly, the combination of Cu(acac)2 and N,N'-bis(4-hydroxyl-2,6-dimethylphenyl)oxalamide (BHMPO) offers a robust catalytic system for the hydroxylation of (hetero)aryl halides, showcasing the versatility of oxalamide derivatives in catalysis (Xia et al., 2016).

Synthetic Methodologies

A novel one-pot synthetic approach has been developed utilizing a related compound for the synthesis of N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides. This method highlights the operational simplicity and high yield, offering a new formula for synthesizing both anthranilic acid derivatives and oxalamides, underscoring the significance of oxalamide derivatives in synthetic chemistry (Mamedov et al., 2016).

Molecular Structure and Reactivity Studies

Research into the molecular structure and reactivity of oxalamide derivatives, including those closely related to the chemical , has led to the discovery of novel compounds and insights into their potential applications. For instance, studies on the preparation, structure, and reaction behavior of nickel complexes chelating anilido−imine donors reveal the intricate balance between solid-state and solution-phase behavior, offering pathways to novel catalytic activities and materials science applications (Gao et al., 2004).

Environmental and Green Chemistry

In the pursuit of environmentally benign processes, research focusing on the hydrogenation of diethyl oxalate into ethylene glycol using Cu/SiO2 catalysts presents a greener alternative for ethylene glycol production. This research emphasizes the development of cost-effective and environmentally friendly catalyst preparation methods, demonstrating the role of oxalamide derivatives in supporting sustainable chemical processes (Ding et al., 2017).